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Compound of Interest

Compound Name: 2-Mercaptoacetamide

Cat. No.: B1265388

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Mercaptoacetamide (Thioglycolamide), a thiol-containing compound utilized in various
research and development applications, including pharmaceutical synthesis.[1] Due to its
chemical nature, 2-Mercaptoacetamide presents several health and safety risks that
necessitate strict adherence to proper handling protocols. This document outlines the
substance's key properties, potential hazards, emergency procedures, and detailed
experimental protocols for its safe use and disposal.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-Mercaptoacetamide is

fundamental to its safe handling.
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Property Value Reference(s)
Chemical Formula C2HsNOS [2]
Molecular Weight 91.13 g/mol [2]
Appearance White solid [3]
Odor ?trong, disagreeable, skunk- e
like
Melting Point 157.5-158.5 °C [2]
Boiling Point 279.3 °C at 760 mmHg [2]
Flash Point 12 °C [2]
Density 1.192 g/cm3 [2]
Soluble in bases to form alkali
Solubility metal mercaptides. Limited [1]

solubility in water.

Vapor Pressure

0.00405 mmHg at 25°C

[2]

Hazard Identification and GHS Classification

2-Mercaptoacetamide is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye

Serious Eye Irritation 2

irritation

Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 S
o irritation
tract irritation)
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(Note: The GHS classification is based on aggregated data from multiple sources and may vary
depending on the supplier and purity of the substance.)[6]

In solution with other chemicals, such as in a methanolic ammonia solution, 2-
Mercaptoacetamide can be associated with more severe hazards, including acute toxicity
(oral, dermal, and inhalation), skin corrosion/burns, and organ damage.[5]

Mechanism of Toxicity: A Cellular Perspective

The toxicity of mercaptans, including 2-Mercaptoacetamide, is primarily attributed to their
ability to interfere with cellular respiration. The thiol group (-SH) can interact with and inhibit
critical enzymes.

A key target is cytochrome c oxidase (Complex IV) in the mitochondrial electron transport
chain.[1][7] Inhibition of this enzyme disrupts the production of adenosine triphosphate (ATP),
the cell's primary energy currency.[1] Organs with high energy demands, such as the brain and
heart, are particularly vulnerable to this disruption.[1] This cellular energy depletion can lead to
a cascade of adverse effects, including metabolic acidosis.[1]
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Mechanism of Mercaptan-Induced Cellular Toxicity.

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for 2-
Mercaptoacetamide and related compounds. It is important to note that specific data for 2-
Mercaptoacetamide is limited, and data from related compounds are included for a broader
understanding of potential toxicity.
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Chemical Route Species Value Reference(s)
2-
Mercaptoacetami  Intraperitoneal Mouse LDso: 300 mg/kg [2]
de
2- ATE: 50 - 300
Mercaptoacetami  Oral - mg/kg (Category  [5]
de (in solution) 3)
2- ATE: 200 - 1000
Mercaptoacetami  Dermal - mg/kg (Category  [5]
de (in solution) 3)
2- :
_Inhalation ATE: 2 - 10 mg/L
Mercaptoacetami - [5]
) ) (vapor) (Category 3)

de (in solution)
Sodium ] LDso: 330-660

Dermal Rabbit [8]
Mercaptoacetate mg/kg bw
Ammonium LDso: 35-142

Oral Rat [9]
Mercaptoacetate mg/kg bw

) ) ] ) LCso: < 2 mg/L/4-

Thioglycolic Acid Inhalation Rat [9]

h

ATE: Acute Toxicity Estimate LDso: Lethal Dose, 50% LCso: Lethal Concentration, 50%
Occupational Exposure Limits:

Currently, there are no specific OSHA Permissible Exposure Limits (PELs) or ACGIH Threshold
Limit Values (TLVs) established for 2-Mercaptoacetamide.[10] For the related compound,
Thioglycolic Acid, the NIOSH Recommended Exposure Limit (REL) is a Time-Weighted
Average (TWA) of 1 ppm (4 mg/m3) with a skin notation, indicating the potential for significant
absorption through the skin.[4]

Personal Protective Equipment (PPE)
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Due to the hazardous nature of 2-Mercaptoacetamide, the use of appropriate personal
protective equipment is mandatory.

Protection Type Specification Reference(s)

Wear tightly fitting safety
goggles with side-shields
) conforming to EN 166 (EU) or
Eye/Face Protection [1]
NIOSH (US) approved
standards. A face shield may

also be necessary.

Wear fire/flame resistant and
impervious clothing. Handle
with gloves that have been
inspected prior to use. The

Skin Protection specific glove material should [1]
be selected based on the
breakthrough time for the
substance and the duration of
the task.

If exposure limits are exceeded

or if irritation or other

symptoms are experienced,

use a full-face respirator with
Respiratory Protection an appropriate cartridge (e.qg., [1][5]

organic vapor). All respirator

use must be in accordance

with a comprehensive

respiratory protection program.

Safe Handling and Storage

Adherence to strict handling and storage protocols is crucial to minimize exposure and ensure
a safe laboratory environment.

© 2025 BenchChem. All rights reserved. 6/16 Tech Support


https://www.benchchem.com/product/b1265388?utm_src=pdf-body
http://beta.chem.uw.edu.pl/chemanal/PDFs/2009/CHAN2009V54P00743.pdf
http://beta.chem.uw.edu.pl/chemanal/PDFs/2009/CHAN2009V54P00743.pdf
http://beta.chem.uw.edu.pl/chemanal/PDFs/2009/CHAN2009V54P00743.pdf
https://www.scribd.com/document/137741759/Handling-Mercaptans-in-the-Laboratory
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ventilation: All work with 2-Mercaptoacetamide must be conducted in a properly functioning
chemical fume hood to control the release of its pungent and potentially harmful vapors.[1]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
Use non-sparking tools.[5]

Grounding: To avoid ignition of vapors by static electricity discharge, all metal parts of the
equipment must be grounded.[5]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store
locked up and away from incompatible materials such as strong oxidizing agents, metals,
and acids.[5]
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Safe Handling Workflow for 2-Mercaptoacetamide.
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Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures

Exposure Route

First-Aid Procedure

Reference(s)

Inhalation

Move the victim to fresh air. If
breathing is difficult, give

oxygen. If not breathing, give
artificial respiration and seek

immediate medical attention.

[1]

Skin Contact

Immediately take off all
contaminated clothing. Wash
the affected area with soap
and plenty of water for at least
15 minutes. Seek immediate

medical attention.

[1]5]

Eye Contact

Immediately rinse with pure
water for at least 15 minutes,
also under the eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[1]5]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Call a
physician or poison control
center immediately. Never give
anything by mouth to an

unconscious person.

[1]5]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), alcohol-resistant

foam, or water spray. Water mist may be used to cool closed containers.[5]
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» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

e Hazardous Combustion Products: Thermal decomposition can produce toxic gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and
sulfur oxides.[5]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures (Spill Cleanup)

For small spills, trained laboratory personnel equipped with the appropriate PPE and a spill kit
can perform cleanup.

Protocol for a Small Liquid Spill:

o Evacuate and Isolate: Immediately alert others in the area and evacuate non-essential
personnel. Isolate the spill area.

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Containment: Create a dike around the spill using an inert absorbent material such as
vermiculite, sand, or a commercial spill absorbent.[10]

o Absorption: Carefully apply the absorbent material over the spill, working from the outside in
to prevent splashing.[10]

» Collection: Once the liquid is fully absorbed, use non-sparking tools to carefully scoop the
contaminated material into a designated, labeled hazardous waste container.[5]

» Decontamination: Decontaminate the spill area and any affected equipment with a suitable
neutralizing agent (see Section 8.1) or a detergent and water solution.

» Disposal: Dispose of all contaminated materials (absorbents, PPE, etc.) as hazardous waste
in accordance with institutional and local regulations.[10]
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Experimental Protocols

The following protocols are provided as a guide and should be adapted based on a thorough
risk assessment for each specific experimental setup.

Neutralization of 2-Mercaptoacetamide Waste

Mercaptans can be neutralized through oxidation. A common and effective method involves the
use of sodium hypochlorite (bleach).

Materials:

o 2-Mercaptoacetamide waste solution

o Sodium hypochlorite solution (household bleach, typically 5-6%)
 Stir plate and stir bar

e pH indicator strips or a pH meter

o Appropriate PPE (chemical resistant gloves, safety goggles, lab coat)
e Chemical fume hood

Procedure:

Work in a Fume Hood: Perform all steps in a well-ventilated chemical fume hood.

 Dilution: If the waste is concentrated, dilute it with water to less than 1% before proceeding.
Caution: Do not add bleach to concentrated mercaptan waste as a violent reaction may
occur.[5]

» Slow Addition of Oxidant: While stirring the diluted waste solution, slowly add the sodium
hypochlorite solution. The reaction is exothermic, so add the bleach in small increments to
control the temperature.

» Monitor pH: Periodically check the pH of the solution. The reaction is more effective in a
slightly alkaline to neutral pH range.
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e Ensure Complete Reaction: Continue adding the bleach solution until the characteristic odor
of the mercaptan is no longer detectable. Allow the mixture to stir for at least 30 minutes after
the final addition of bleach to ensure the reaction is complete.

o Final pH Adjustment: If necessary, adjust the final pH of the solution to be between 6 and 8
before disposal.

» Disposal: Dispose of the neutralized solution in accordance with local and institutional
regulations.

Decontamination of Laboratory Surfaces

For routine decontamination of surfaces where 2-Mercaptoacetamide has been used or for
the final cleanup of a spill area:

Materials:

e Sodium hypochlorite solution (10% solution, freshly prepared) or hydrogen peroxide solution
(3%).[6]

o Paper towels or absorbent pads
o Detergent and water

e Appropriate PPE

e Hazardous waste disposal bags
Procedure:

« Initial Cleaning: If there is visible contamination, first absorb the bulk of the material with an
inert absorbent as described in the spill cleanup protocol.

» Application of Decontaminant: Liberally apply the 10% bleach solution or 3% hydrogen
peroxide solution to the contaminated surface.

e Contact Time: Allow the decontaminant to remain on the surface for a contact time of at least
15-20 minutes to ensure complete oxidation of the mercaptan.
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Wiping: Wipe the surface clean with paper towels or absorbent pads.

Rinsing: Thoroughly rinse the surface with water to remove any residual decontaminant.

Final Wash: Wash the surface with a standard laboratory detergent and water solution,
followed by a final rinse with water.

Disposal: Dispose of all contaminated wipes and PPE as hazardous waste.

Quantitative Analysis by HPLC (Example Protocol)

While a specific validated method for 2-Mercaptoacetamide was not found in the literature, a
general approach for the analysis of thiol-containing compounds by HPLC with UV detection
after derivatization can be adapted. This example is based on methods for other aliphatic thiols.

[2]

Principle: The thiol group of 2-Mercaptoacetamide is derivatized with a reagent that imparts a
strong UV chromophore, allowing for sensitive detection by HPLC-UV.

Instrumentation and Reagents:

High-Performance Liquid Chromatograph (HPLC) with a UV detector

o C18 reversed-phase column

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic acid or other suitable buffer components

» Derivatization reagent (e.g., a maleimide-based reagent or other thiol-reactive chromophore)
e 2-Mercaptoacetamide standard

e Volumetric flasks, pipettes, and autosampler vials

Procedure:
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o Standard Preparation: Prepare a stock solution of 2-Mercaptoacetamide in a suitable
solvent. Create a series of calibration standards by serial dilution.

o Sample Preparation: Prepare the sample containing 2-Mercaptoacetamide in the same
solvent as the standards.

¢ Derivatization:

o To a known volume of each standard and sample, add an excess of the derivatization
reagent solution.

o Allow the reaction to proceed for a specified time at a controlled temperature. The exact
conditions will depend on the derivatization reagent used and should be optimized.

e HPLC Analysis:

o Set up the HPLC system with the C18 column and a mobile phase gradient (e.g., a
gradient of acetonitrile and water with a small amount of acid).

o Inject the derivatized standards and samples.

o Monitor the elution of the derivatized 2-Mercaptoacetamide at the wavelength of
maximum absorbance for the derivative.

e Quantification:

o Generate a calibration curve by plotting the peak area of the derivatized standard against
its concentration.

o Determine the concentration of 2-Mercaptoacetamide in the samples by comparing their
peak areas to the calibration curve.

Note: This is a generalized protocol. Method development and validation would be required for
the specific analysis of 2-Mercaptoacetamide, including optimization of the derivatization
reaction, chromatographic conditions, and demonstration of accuracy, precision, linearity, and
selectivity.
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Conclusion

2-Mercaptoacetamide is a valuable chemical reagent that requires careful and informed
handling due to its potential hazards. By understanding its properties, recognizing the risks,
and strictly adhering to the safety protocols outlined in this guide, researchers, scientists, and
drug development professionals can minimize the risk of exposure and maintain a safe
laboratory environment. The implementation of a comprehensive safety plan, including the use
of appropriate personal protective equipment, proper ventilation, and established emergency
procedures, is paramount when working with this and other hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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